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Cat. No.: B152778

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Methyl 3-(2-methoxyphenyl)-3-
oxopropanoate, a keto ester of interest in synthetic chemistry and drug discovery. Due to the
limited availability of specific data for this compound, this guide leverages information on its
closely related isomers, Methyl 3-(3-methoxyphenyl)-3-oxopropanoate and Methyl 3-(4-
methoxyphenyl)-3-oxopropanoate, to provide representative data and protocols. This document
covers the chemical identity, physical and chemical properties, a plausible synthetic route
based on the Claisen condensation, and potential applications in drug development, supported
by data on the biological activities of similar molecular scaffolds.

Chemical Identity and Properties

While a specific CAS number for Methyl 3-(2-methoxyphenyl)-3-oxopropanoate could not be
definitively identified in public databases, its molecular structure and properties can be inferred
from its chemical name and the data available for its isomers.

Synonyms: Methyl 2-methoxybenzoylacetate

Molecular Formula: C11H1204
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Molecular Weight: 208.21 g/mol

The structural isomers, Methyl 3-(3-methoxyphenyl)-3-oxopropanoate and Methyl 3-(4-
methoxyphenyl)-3-oxopropanoate, are well-documented and their properties provide a valuable
reference point for understanding the target compound.

Table 1: Physicochemical Properties of Methyl 3-(aryl)-3-oxopropanoate Isomers

Methyl 3-(3- Methyl 3-(4-
Property methoxyphenyl)-3- methoxyphenyl)-3-
oxopropanoate oxopropanoate
CAS Number 779-81-7[1] 22027-50-5[2]
Molecular Formula C11H1204[1] C11H1204[2]
Molecular Weight 208.21 g/mol [1] 208.21 g/mol [2]
Appearance Not specified Light yellow crystalline solid[2]
Melting Point Not specified 40-42 °C[2]
Boiling Point Not specified 135 °C at 0.27 mmHg[2]
Density Not specified 1.147 g/cm3 (Predicted)[2]

Spectroscopic Data (Representative)

Spectroscopic data is crucial for the identification and characterization of chemical compounds.
While specific spectra for Methyl 3-(2-methoxyphenyl)-3-oxopropanoate are not readily
available, the expected spectral features can be predicted based on its structure and data from
its isomers.

Table 2: Predicted and Representative Spectroscopic Data
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Predicted Features for
Methyl 3-(2-

Representative Data from

Technique Isomers/Related
methoxyphenyl)-3-
Compounds
oxopropanoate
Aromatic protons (approx. 6.8-
P (app For Methyl 3-
7.8 ppm), Methylene protons ]
methoxypropionate (a related
(approx. 3.9 ppm), Methoxy o )
1H NMR ester): characteristic shifts for
protons (approx. 3.8 ppm),
methoxy and ester protons are
Methyl ester protons (approx.
observed.[3]
3.7 ppm)
Carbonyl carbons (approx. 167  For Methyl 3-(3-
and 192 ppm), Aromatic methoxyphenyl)-3-
13C NMR carbons, Methylene carbon, oxopropanoate, characteristic

Methoxy carbon, Methyl ester

carbonyl and aromatic signals

carbon are present.[1]

For Methyl 3-(4-

methoxyphenyl)propanoate
Molecular ion peak (m/z) at yphenyl)prop

lacking the 3-oxo group), the
208.21 ( g group)

Mass Spectrometry (MS)
molecular ion peak is at m/z

194.[4]

Strong C=0 stretching
For Methyl 3-(4-

methoxyphenyl)oxirane-2-

vibrations for the ketone and
ester (approx. 1680-1750
cm~1), C-O stretching, and
aromatic C-H and C=C

Infrared (IR) Spectroscopy carboxylate, a strong carbonyl
stretch is observed around

. 1740 cm~1[5]
stretching.

Experimental Protocols: Synthesis

A plausible and widely used method for the synthesis of -keto esters like Methyl 3-(2-
methoxyphenyl)-3-oxopropanoate is the Claisen condensation.[6] This reaction involves the
condensation of an ester with another carbonyl compound in the presence of a strong base.
For the synthesis of the target compound, a crossed Claisen condensation between Methyl 2-
methoxybenzoate and methyl acetate would be a suitable approach.
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General Protocol for Crossed Claisen Condensation

Materials:

Methyl 2-methoxybenzoate (CAS: 606-45-1)[7][8][9][10]

Methyl acetate

Sodium hydride (NaH) or Sodium methoxide (NaOMe) as the base

Anhydrous solvent (e.g., Toluene, THF)

Aqueous acid (e.g., HCI) for workup

Organic solvent for extraction (e.g., Ethyl acetate)

Drying agent (e.g., Anhydrous MgSQOa)

Procedure:

Reaction Setup: A dry, round-bottom flask equipped with a magnetic stirrer, a reflux
condenser, and a nitrogen inlet is charged with the anhydrous solvent and the base (e.g.,
sodium hydride).

Addition of Reactants: A mixture of Methyl 2-methoxybenzoate and an excess of methyl
acetate is added dropwise to the stirred suspension of the base at a controlled temperature
(often room temperature or slightly elevated).

Reaction: The reaction mixture is stirred under a nitrogen atmosphere for several hours. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Quenching and Workup: After the reaction is complete, the mixture is cooled in an ice bath
and carefully quenched by the slow addition of a dilute agueous acid to neutralize the excess
base.

Extraction: The aqueous layer is extracted multiple times with an organic solvent (e.g., ethyl
acetate).
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» Drying and Concentration: The combined organic layers are washed with brine, dried over an
anhydrous drying agent, filtered, and the solvent is removed under reduced pressure to yield

the crude product.

 Purification: The crude Methyl 3-(2-methoxyphenyl)-3-oxopropanoate can be purified by
techniques such as column chromatography or distillation under reduced pressure.

Reactant Preparation
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Caption: Generalized workflow for the synthesis of Methyl 3-(2-methoxyphenyl)-3-
oxopropanoate via Claisen condensation.

Potential Applications in Drug Development

-Keto esters are valuable intermediates in organic synthesis and have been explored for their
biological activities. The presence of both a ketone and an ester functional group allows for a
variety of chemical transformations, making them useful scaffolds in the design of novel

therapeutic agents.
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Role as a Synthetic Intermediate

The 1,3-dicarbonyl moiety is a key structural feature in many heterocyclic compounds with
diverse pharmacological properties. Methyl 3-(2-methoxyphenyl)-3-oxopropanoate can
serve as a precursor for the synthesis of:

o Pyrazolones: These are synthesized by reacting B-keto esters with hydrazine derivatives and
are known to exhibit antimicrobial and anticancer activities.[11]

o Other Heterocycles: The reactive methylene group between the two carbonyls can be
involved in various condensation reactions to form a wide range of heterocyclic systems.

Potential Biological Activities

While specific biological data for Methyl 3-(2-methoxyphenyl)-3-oxopropanoate is scarce,
the biological activities of related methoxy-substituted compounds and (3-keto esters suggest
potential areas of investigation:

» Antimicrobial Activity: Some (-keto esters have been shown to interfere with bacterial
guorum sensing, a communication system involved in virulence and biofilm formation.[12]

» Antifungal Activity: Ester derivatives containing a keto function have been designed and
synthesized as inhibitors of glucosamine-6-phosphate synthase, showing antifungal activity
against Candida albicans.[13]

» Antiproliferative and Antioxidant Activity: Methoxy-substituted benzimidazole derivatives have
demonstrated antiproliferative activity against cancer cell lines and significant antioxidant
properties.[14] The methoxy group is known to play a role in the antioxidative ability of
phenolic compounds.[14]
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Caption: Potential applications of Methyl 3-(2-methoxyphenyl)-3-oxopropanoate in synthesis
and drug discovery.

Safety Information

Specific safety data for Methyl 3-(2-methoxyphenyl)-3-oxopropanoate is not available.
However, based on the data for its isomers and related compounds, the following general
precautions should be taken.

Table 3: GHS Hazard Statements for Related Compounds

Compound GHS Hazard Statements

H315: Causes skin irritation. H319: Causes
Methyl 3-(3-methoxyphenyl)-3-oxopropanoate serious eye irritation. H335: May cause

respiratory irritation.[1]

Methyl 3-(2-methoxyphenyl)propanoate H319: Causes serious eye irritation.[15]
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General Handling Precautions:

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

+ Handle the compound in a well-ventilated area or a chemical fume hood.
e Avoid contact with skin, eyes, and clothing.
» Avoid inhalation of dust or vapors.

e Store in a tightly sealed container in a cool, dry place.

Conclusion

Methyl 3-(2-methoxyphenyl)-3-oxopropanoate is a potentially valuable building block in
medicinal chemistry and organic synthesis. While specific experimental data for this compound
IS limited, this guide provides a solid foundation for its synthesis, characterization, and potential
applications by drawing upon data from its isomers and related compounds. Further research is
warranted to fully elucidate the chemical and biological properties of this specific molecule.
Researchers are encouraged to use the provided synthetic protocol as a starting point and to
perform thorough characterization of the resulting product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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